Cas no 2137638-03-8 (3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile)

• Product Name: 3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile
• CAS No: 2137638-03-8
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 5609041
• PubChem ID: 165953154
• Update Time: 2025-05-19

3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2137638-03-8
• 3-bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile
• EN300-844084
• 3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile

• Inchi： 1S/C10H11BrN2O/c1-3-7(2)14-10-9(11)8(6-12)4-5-13-10/h4-5,7H,3H2,1-2H3
• InChI Key： UMCJMIMVNIUDIO-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CN=C1OC(C)CC

Computed Properties

• Exact Mass: 254.00548g/mol
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9Ų

Additional information on 3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile

Comprehensive Overview of 3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile (CAS No. 2137638-03-8)

3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile (CAS No. 2137638-03-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, known for its versatile applications in drug discovery and material science. The presence of both bromo and cyano functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics.

In recent years, the demand for pyridine-based intermediates like 3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile has surged due to their role in designing small-molecule inhibitors and biologically active compounds. The compound's unique structure, featuring a butan-2-yloxy side chain, offers steric and electronic modulation, which is critical for optimizing drug-like properties. This aligns with the growing trend in precision medicine and targeted drug delivery, where molecular customization is key to efficacy and safety.

From a synthetic perspective, 3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile is often synthesized via nucleophilic substitution reactions or palladium-catalyzed cross-coupling methodologies. Its CAS No. 2137638-03-8 serves as a unique identifier in chemical databases, facilitating streamlined procurement and regulatory compliance. The compound's stability under ambient conditions and compatibility with common organic solvents further bolster its utility in industrial and academic labs.

The agrochemical sector also benefits from derivatives of 3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile, particularly in the development of crop protection agents. Its structural motifs are explored for designing novel pesticides and herbicides, addressing global challenges like pest resistance and environmental sustainability. This resonates with the increasing focus on green chemistry and sustainable agriculture, topics frequently searched by professionals and enthusiasts alike.

Analytical characterization of 3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are paramount for research reproducibility. The compound's spectral data is often shared in open-access platforms, catering to the open science movement and collaborative innovation.

In summary, 3-Bromo-2-(butan-2-yloxy)pyridine-4-carbonitrile (CAS No. 2137638-03-8) exemplifies the intersection of chemistry and cutting-edge applications. Its relevance in drug discovery, agrochemical innovation, and material science underscores its importance in modern research. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in molecular design and functional materials.